Cas no 1255209-34-7 (3-Bromo-2,5-dimethylbenzoic acid)

• Product Name: 3-Bromo-2,5-dimethylbenzoic acid
• CAS No: 1255209-34-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 2106037
• PubChem ID: 59238245
• Update Time: 2024-03-01

3-Bromo-2,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,5-dimethylbenzoic acid
• DMAUZEQHLJPUOR-UHFFFAOYSA-N
• 3-Bromo-2,5-dimethylbenzoic acid

• Inchi： 1S/C9H9BrO2/c1-5-3-7(9(11)12)6(2)8(10)4-5/h3-4H,1-2H3,(H,11,12)
• InChI Key： DMAUZEQHLJPUOR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives